Cas no 1207004-90-7 (4-[2-({[(3-acetylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-benzylbenzamide)

• Product Name: 4-[2-({[(3-acetylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-benzylbenzamide
• CAS No: 1207004-90-7
• MF: C₂₇H₂₄N₄O₃S
• MW: 484.569464683533
• CID: 5392659
• Update Time: 2025-06-09

4-[2-({[(3-acetylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-benzylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-[2-[2-(3-acetylanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-benzylbenzamide
• 4-[2-({[(3-acetylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-benzylbenzamide

• Inchi： 1S/C27H24N4O3S/c1-19(32)22-8-5-9-23(16-22)30-25(33)18-35-27-28-14-15-31(27)24-12-10-21(11-13-24)26(34)29-17-20-6-3-2-4-7-20/h2-16H,17-18H2,1H3,(H,29,34)(H,30,33)
• InChI Key： DNMIBCCFHMAGFA-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C1=CC=C(N2C(SCC(NC3=CC=CC(C(C)=O)=C3)=O)=NC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-[2-({[(3-acetylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-benzylbenzamide

Professional Introduction to Compound with CAS No 1207004-90-7 and Product Name: 4-[2-({[(3-acetylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-benzylbenzamide

The compound identified by the CAS number 1207004-90-7 and the product name 4-[2-({[(3-acetylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-benzylbenzamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The intricate architecture of this molecule, featuring a benzamide core linked to an imidazole ring, makes it a promising candidate for further exploration in drug discovery and therapeutic applications.

At the heart of this compound's structure lies the benzamide moiety, which is a well-documented pharmacophore in medicinal chemistry. Benzamides are known for their ability to interact with various biological targets, including enzymes and receptors, thereby modulating physiological processes. The presence of a N-benzyl group further enhances the compound's solubility and bioavailability, making it more amenable for formulation into therapeutic agents. This structural feature is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic properties is essential for achieving desired therapeutic outcomes.

The imidazole ring in the molecular structure of this compound adds another layer of complexity and potential functionality. Imidazole derivatives are widely recognized for their role in various biological processes, including antimicrobial, antiviral, and anti-inflammatory activities. The specific positioning of the imidazole ring in this molecule allows for unique interactions with biological targets, which may contribute to its potential therapeutic effects. Recent studies have highlighted the importance of imidazole-based compounds in developing novel treatments for a range of diseases, underscoring the relevance of this structural component.

One of the most striking features of this compound is the presence of a sulfanyl group linked to a methyl group, which is further connected to the benzamide core through an acetylphenyl moiety. This arrangement creates a multifunctional site that can engage with different biological targets simultaneously. The sulfanyl group, in particular, has been shown to exhibit properties that enhance binding affinity and selectivity, making it an attractive feature for drug development. The acetylphenyl component adds another layer of complexity, potentially influencing both the electronic and steric properties of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and potential biological targets. These studies have revealed that the 4-[2-({[(3-acetylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-benzylbenzamide structure can effectively bind to various enzymes and receptors, suggesting its potential as a lead compound for drug development. For instance, preliminary computational studies indicate that this molecule may interact with enzymes involved in inflammation pathways, making it a candidate for treating inflammatory diseases.

In addition to its structural complexity, this compound exhibits promising pharmacological properties. Preliminary in vitro assays have demonstrated that it can modulate the activity of several key enzymes relevant to disease pathways. These findings are particularly exciting given the growing interest in targeting multiple pathways simultaneously to achieve synergistic therapeutic effects. The ability of this compound to interact with multiple targets underscores its potential as a multifaceted therapeutic agent.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired architecture. Each step must be meticulously controlled to ensure high yield and purity, which are critical for subsequent biological evaluation. The synthetic route also highlights the versatility of modern chemical methodologies, allowing for the construction of complex molecules with precision.

As research continues to uncover new biological functions and therapeutic applications, compounds like 4-[2-({[(3-acetylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-benzylbenzamide are poised to play a crucial role in advancing medical science. The unique combination of structural features and pharmacological properties makes it an attractive candidate for further investigation. Future studies will likely focus on optimizing its chemical structure to enhance its efficacy and safety profiles while exploring new therapeutic indications.

The development of novel pharmaceuticals is an iterative process that relies on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Each step in this process contributes valuable insights that drive innovation forward. The case of 4-[2-({[(3-acetylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-benzylbenzamide exemplifies how fundamental research can lead to breakthroughs with significant clinical implications.

In conclusion, 1207004-90-7 represents a fascinating example of how intricate molecular structures can be leveraged to develop novel therapeutics. Its unique combination of functional groups and promising pharmacological properties make it a compelling candidate for further exploration in drug discovery programs. As research progresses, we can expect additional insights into its potential applications across various therapeutic areas.